![molecular formula C8H11NO3 B6214709 rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid CAS No. 2763588-86-7](/img/no-structure.png)
rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
Rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid, or RAC-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid (RAC-7-OABCA), is a novel cyclic amino acid derivative that has recently been studied for its potential biological applications. RAC-7-OABCA has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In addition, RAC-7-OABCA has been shown to have the ability to modulate the activity of various enzymes and proteins, which makes it an attractive target for further research.
Scientific Research Applications
Rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been the subject of numerous scientific studies and has been found to possess a variety of biological activities. In particular, it has been studied for its anti-inflammatory, antioxidant, and anticancer properties. In addition, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to modulate the activity of various enzymes and proteins, which makes it an attractive target for further research.
Mechanism of Action
The mechanism by which rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid exerts its biological effects is not yet fully understood. However, it is believed to involve the modulation of various enzymes and proteins, as well as the modulation of the activity of various signaling pathways. In particular, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation. Additionally, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to inhibit the activity of nuclear factor kappa B (NF-kB), which is a transcription factor involved in the regulation of gene expression.
Biochemical and Physiological Effects
rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to possess a variety of biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, antioxidant, and anticancer properties. Additionally, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to modulate the activity of various enzymes and proteins, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-kB). Furthermore, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid has been shown to inhibit the activity of several enzymes involved in the metabolism of fatty acids and cholesterol, which may be beneficial in the prevention and treatment of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid is a novel molecule with many potential biological applications, and as such, it has several advantages and limitations for laboratory experiments. One of the main advantages of using rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid in laboratory experiments is its low toxicity, which makes it safe to use in a variety of settings. Additionally, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid is relatively easy to synthesize, which makes it an attractive target for further research. However, one of the main limitations of using rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid in laboratory experiments is its lack of solubility in aqueous solutions, which can make it difficult to use in certain types of experiments.
Future Directions
The potential applications of rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid are vast, and as such, there are numerous potential future directions for research. One potential direction is to further investigate the mechanism by which rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid exerts its biological effects, as this could lead to the development of novel therapeutic strategies. Additionally, further research into the potential therapeutic applications of rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid could lead to the development of new drugs for the treatment of various diseases and disorders. Additionally, further research into the potential biochemical and physiological effects of rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid could lead to the development of new diagnostic tools and biomarkers for the early detection of disease. Finally, further research into the potential toxicological effects of rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid could lead to the development of novel safety protocols for its use in laboratory experiments.
Synthesis Methods
Rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid can be synthesized from a variety of starting materials, including both natural and synthetic compounds. The most common method of synthesis involves the use of a base-catalyzed reaction of a carboxylic acid with an amine to form the cyclic amino acid derivative. In this reaction, the carboxylic acid serves as the starting material and the amine serves as the catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of functional groups, formation of a bicyclic ring system, and oxidation of a ketone to a carboxylic acid.", "Starting Materials": ["(R)-3-Aminocyclopentanone", "Ethyl acetoacetate", "Sodium borohydride", "Acetic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Ethyl acetate", "Water"], "Reaction": ["Step 1: Protection of the amine group of (R)-3-aminocyclopentanone with acetic anhydride to form the corresponding acetamide.", "Step 2: Addition of ethyl acetoacetate to the acetamide in the presence of sodium borohydride to form a bicyclic intermediate.", "Step 3: Hydrolysis of the intermediate with sodium hydroxide to form the carboxylic acid.", "Step 4: Oxidation of the ketone group in the carboxylic acid with hydrogen peroxide in the presence of hydrochloric acid to form the final product, rac-(1R,3R,5R)-7-oxo-6-azabicyclo[3.2.1]octane-3-carboxylic acid."] } | |
CAS RN |
2763588-86-7 |
Molecular Formula |
C8H11NO3 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
